1h-Indole,2-iodo-4,5-dimethoxy-1-(phenylsulfonyl)-

• Molecular Formula: C16H14INO4S
• Molecular Weight: 443.3 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-2-iodo-4,5-dimethoxyindole
• InChI: InChI=1S/C16H14INO4S/c1-21-14-9-8-13-12(16(14)22-2)10-15(17)18(13)23(19,20)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key: PYTQXPRZEJSKBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)N(C(=C2)I)S(=O)(=O)C3=CC=CC=C3)OC

Description

1h-Indole,2-iodo-4,5-dimethoxy-1-(phenylsulfonyl)- is a useful research compound. Its molecular formula is C16H14INO4S and its molecular weight is 443.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indole,2-iodo-4,5-dimethoxy-1-(phenylsulfonyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indole,2-iodo-4,5-dimethoxy-1-(phenylsulfonyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 541 mg (1.71 mmol) of the protected indole from step 1 in 20 mL dry THF at −20° C. was added 269 μL (1.8 mmol, 1.05 eq) TMEDA, then LDA (1.1 mL, 2.22 mmol, 1.3 eq) dropwise. The reaction was stirred for 45 minutes and iodine (879 mg, 3.42 mmol, 2 eq) in 4 mL THF was added slowly, and stirred an additional 45 minutes at −20° C. The reaction was then quenched with H2O, concentrated and partitioned with EtOAc and 2N Na2CO3 solution. The EtOAc layer was washed with H2O, aqueous NaCl, dried (MgSO4), and concentrated under vacuum to yield 750 mg of 1-benzenesulfonyl-2-iodo-4,5-dimethoxy-1H-indole.